Cas no 1251629-13-6 (N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide)

• Product Name: N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide
• CAS No: 1251629-13-6
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 6237394
• PubChem ID: 49666479
• Update Time: 2025-08-02

N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide
• N-ethyl-2-(3-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)-N-phenylacetamide
• AKOS021788166
• CHEMBL5011115
• N-ethyl-2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-phenylacetamide
• N-ethyl-2-[3-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]-N-phenylacetamide
• VU0625231-1
• 1251629-13-6
• N-ethyl-2-(3-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)-N-phenylacetamide
• F3406-8859

• Inchi： 1S/C19H23N3O5S/c1-2-22(16-7-4-3-5-8-16)18(23)15-20-10-6-9-17(19(20)24)28(25,26)21-11-13-27-14-12-21/h3-10H,2,11-15H2,1H3
• InChI Key： RLQDFFYIRQTFHT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC(N(C2C=CC=CC=2)CC)=O)C1=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 405.13584202g/mol
• Monoisotopic Mass: 405.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide

N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide (CAS No. 1251629-13-6): A Comprehensive Overview

N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide (CAS No. 1251629-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, exhibits properties that make it valuable in various applications, particularly in drug discovery and development. The presence of both morpholine and sulfonyl groups in its structure contributes to its distinctive chemical behavior, making it a subject of interest for researchers and industry professionals alike.

The compound's CAS number 1251629-13-6 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its systematic name, N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide, reflects its complex structure, which includes an ethyl group, a phenylacetamide moiety, and a morpholine sulfonyl pyridinone core. This intricate architecture is responsible for its potential biological activities, which are currently under investigation in various research settings.

One of the most searched questions related to this compound is: "What are the applications of N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide in drug discovery?" Preliminary studies suggest that this molecule may interact with specific biological targets, making it a promising candidate for the development of novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor, which could have implications for treating various diseases.

Another frequently asked question is: "How is N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide synthesized?" The synthesis typically involves multi-step organic reactions, starting with the preparation of the pyridinone core, followed by sulfonylation with morpholine, and finally N-ethylation and phenylacetylation. The exact synthetic route may vary depending on the desired purity and yield, with researchers continuously optimizing the process for better efficiency.

The physicochemical properties of CAS 1251629-13-6 are crucial for its handling and application. While specific data may vary based on the form and purity, the compound generally exhibits moderate solubility in common organic solvents, which is important for its use in various chemical processes. Its stability under different conditions is also a subject of ongoing research, particularly for pharmaceutical applications where shelf-life and formulation stability are critical factors.

In the context of current research trends, N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide aligns with the growing interest in small molecule drug discovery. The pharmaceutical industry's focus on targeted therapies has increased demand for compounds with specific structural features that can interact precisely with biological targets. The presence of both hydrogen bond donors and acceptors in this molecule, along with its moderate lipophilicity, makes it particularly interesting for medicinal chemistry applications.

From a market perspective, compounds like CAS 1251629-13-6 are becoming increasingly valuable as the pharmaceutical industry seeks new chemical entities for drug development. While still in the research phase, the potential applications of this compound have led to growing interest from both academic institutions and pharmaceutical companies. The global market for specialized chemical intermediates in drug discovery is expected to expand significantly in the coming years, with molecules like this playing a potentially important role.

Quality control and analytical characterization of N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide are essential aspects of its research and potential commercial applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and confirm its structural identity. These analytical methods are crucial for maintaining consistency in research results and for meeting regulatory requirements in potential pharmaceutical applications.

Environmental and safety considerations are also important when working with CAS 1251629-13-6. While not classified as hazardous under current regulations, standard laboratory safety protocols should always be followed when handling this compound. Proper personal protective equipment, adequate ventilation, and appropriate waste disposal methods are recommended to ensure safe handling in research and industrial settings.

The future research directions for N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide are likely to focus on exploring its full biological potential. With the increasing capabilities of computational chemistry and high-throughput screening, researchers can more efficiently investigate this compound's interactions with various biological targets. The integration of artificial intelligence in drug discovery may further accelerate the understanding of this molecule's potential applications.

In conclusion, N-ethyl-2-3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-phenylacetamide (CAS No. 1251629-13-6) represents an interesting chemical entity with potential applications in pharmaceutical research and development. Its unique structural features and emerging biological activities make it a compound worth watching in the coming years as research progresses and new applications are discovered.